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Compound of Interest

Compound Name: Benzeneacetamide, N-methoxy-

CAS No.: 112403-78-8

Cat. No.: B8766666

Get Quote

Executive Summary & Compound Identity
Benzeneacetamide, N-methoxy- (CAS: 78376-59-7) is a specialized hydroxamic acid ether

used primarily as a Directing Group (DG) in transition-metal catalyzed C–H activation (e.g.,

Rh(III)-catalyzed annulations). Unlike standard amides, the N-methoxy moiety imparts unique

electronic properties, enabling "chameleon-like" reactivity where the amide can act as both a

directing group and an internal oxidant.

Correct structural validation is critical because this compound is often synthesized alongside or

compared with:

Benzeneacetamide (Primary amide precursor).

N-Methoxy-N-methyl-2-phenylacetamide (The "Weinreb Amide" analog).

N-(2-Methoxyphenyl)acetamide (An isomeric anilide impurity).

Core Chemical Structure[1][2]
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IUPAC Name:

-Methoxy-2-phenylacetamide[1]

Formula:

SMILES:CO[NH]C(=O)Cc1ccccc1

Experimental Protocol for Optimal Resolution
To distinguish the labile N-H proton and resolve potential rotamers, specific acquisition

parameters are required.

Sample Preparation Strategy
Solvent Selection:

DMSO-d6 (Recommended): Essential for observing the Amide N-H signal, which is often

broadened or invisible in CDCl

due to rapid exchange. DMSO also stabilizes the dominant Z-conformer, simplifying the
spectrum.

CDCl

: Acceptable for carbon backbone assignment but may cause the N-H peak to merge with
the baseline.

Concentration: 10–15 mg in 0.6 mL solvent. High concentrations may induce dimerization via

H-bonding, shifting the N-H signal downfield.

Temperature: Run at 298 K (25°C).

Note: If peaks appear broadened (humps), this indicates restricted rotation around the

C(O)–N bond. Heating to 323 K (50°C) will coalesce rotamers into sharp averages.

Comparative 1H NMR Interpretation
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The proton spectrum of N-methoxybenzeneacetamide is defined by the diagnostic N-OMe

singlet and the Benzylic methylene group.

Data Table: Chemical Shift Assignments (DMSO-d6, 400
MHz)
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Signal

Chemical
Shift (

, ppm)

Multiplicity Integral Assignment
Diagnostic
Notes

1 11.10 - 11.30 br s 1H N-H

Highly

diagnostic.

Significantly

downfield

compared to

primary

amides (~7.5

ppm) due to

the electron-

withdrawing

oxygen on

nitrogen.

2 7.20 - 7.35 m 5H Ar-H

Typical

phenyl

pattern. Often

overlaps;

integration

confirms the

mono-

substituted

ring.

3 3.65 - 3.75 s 3H N-OCH

CRITICAL

IDENTIFIER.

Distinct from

ester O-Me

(~3.6) and

ether O-Me

(~3.3). The

attachment to

Nitrogen

deshields this

signal.
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4 3.35 - 3.45 s 2H Ph-CH

Benzylic

protons.

Upfield of the

N-OMe

signal.

Comparative Analysis: Distinguishing Analogs

Feature
N-

Methoxybenzeneace

tamide (Target)

Benzeneacetamide

(Parent)
N-Methoxy-N-

methyl... (Weinreb)

N-H Signal 11.2 (1H) 6.8 & 7.4 (2H, broad) Absent

N-Me Signal Absent Absent 3.18 (3H, s)

N-OMe Signal 3.70 (3H, s) Absent 3.65 (3H, s)

Rotamers Minor/Fast Exchange None
Prominent (Broad

humps at RT)

Technical Insight: The Weinreb amide analog often shows two sets of signals at room

temperature (approx 60:40 ratio) or broad humps due to the high barrier of rotation caused by

the N-Me/O-Me steric clash. The target molecule (N-H) has less steric bulk, typically resulting in

a sharper spectrum dominated by the Z-isomer (trans-carbonyl).

13C NMR Spectral Interpretation
The Carbon-13 spectrum provides the definitive confirmation of the hydroxamic ether linkage.

Data Table: 13C Chemical Shifts (DMSO-d6, 100 MHz)
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Signal
Shift (

, ppm)
Carbon Type Assignment

Comparison
Logic

C=O 166.0 - 168.0 Quaternary Amide Carbonyl

Similar to

primary amides

(172 ppm) but

slightly upfield

due to N-O

induction.

Ar-C 135.5 Quaternary Ipso-Phenyl
Anchor point for

the aromatic ring.

Ar-C 129.0 - 128.0 CH Ortho/Meta

Intense peaks

due to symmetry

(2C each).

Ar-C 126.5 CH Para
Single intensity

peak.

N-OMe 63.0 - 64.5 CH N-O-CH

KEY

DIAGNOSTIC.

Significantly

downfield from

standard

methoxy ethers (

55) due to the N-

O bond.

Bn-CH2 39.5 - 41.0 CH
Ph-CH

-

Often obscured

by DMSO

solvent peaks

(~39.5). Check

HSQC to

confirm.

Structural Validation Workflow
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The following logic flow illustrates how to definitively confirm the structure and rule out common

impurities using the data above.

Unknown Sample
(Suspected N-Methoxy amide)

Dissolve in DMSO-d6
(Check 1H NMR)

Is there a broad singlet
> 10 ppm?

Is there an N-Me singlet
(~3.2 ppm)?

No (or < 8ppm)

Check O-Me Shift
(13C NMR)

Yes (11.2 ppm)

IMPURITY:
Weinreb Amide

(N-Methoxy-N-methyl)

Yes

IMPURITY:
Primary Amide

(Benzeneacetamide)

No (NH2 observed)

CONFIRMED:
N-Methoxybenzeneacetamide

~64 ppm (N-O-C)

ISOMER:
N-(2-Methoxyphenyl)acetamide

~56 ppm (Ar-O-C)

Click to download full resolution via product page

Figure 1: Decision tree for spectroscopic validation of N-alkoxy amides versus common

synthetic byproducts.

Mechanistic Context: Why This Matters
In drug development, this molecule is not just an intermediate; it is a "privileged structure" for

C-H Activation. The N-methoxy group coordinates with metals (Rh, Ru) to direct

functionalization to the ortho-position of the phenyl ring.

Impurity Alert: If the N-methoxy group is cleaved during synthesis (e.g., by harsh reduction),

you will revert to the primary amide. The disappearance of the singlet at 3.70 ppm is the first
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indicator of this degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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